Cas no 25173-21-1 (2-(2,4-Dichlorophenyl)propanoic acid)
25173-21-1 structure
Product Name:2-(2,4-Dichlorophenyl)propanoic acid
CAS No:25173-21-1
MF:C9H8Cl2O2
MW:219.06462097168
CID:5739743
PubChem ID:14029304
Update Time:2024-03-01
2-(2,4-Dichlorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Dichlorophenyl)propanoic acid
- Benzeneacetic acid, 2,4-dichloro-α-methyl-
- AKOS017554776
- 25173-21-1
- SPECGAQNAZRCGK-UHFFFAOYSA-N
- EN300-1137808
- 2-(2,4-dichlorophenyl)propanoicacid
- 2,4-dichlorophenyl propionic acid
- CS-0274989
- SCHEMBL838637
-
- Inchi: 1S/C9H8Cl2O2/c1-5(9(12)13)7-3-2-6(10)4-8(7)11/h2-5H,1H3,(H,12,13)
- InChI Key: SPECGAQNAZRCGK-UHFFFAOYSA-N
- SMILES: C(C1C=CC(Cl)=CC=1Cl)(C)C(=O)O
Computed Properties
- Exact Mass: 217.9901349g/mol
- Monoisotopic Mass: 217.9901349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.386±0.06 g/cm3(Predicted)
- Melting Point: 73-74 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 324.8±27.0 °C(Predicted)
- pka: 3.98±0.10(Predicted)
2-(2,4-Dichlorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D711548-100mg |
2-(2,4-dichlorophenyl)propanoic acid |
25173-21-1 | 95% | 100mg |
$395 | 2024-08-03 | |
| eNovation Chemicals LLC | D711548-1g |
2-(2,4-dichlorophenyl)propanoic acid |
25173-21-1 | 95% | 1g |
$585 | 2024-08-03 | |
| eNovation Chemicals LLC | D711548-100mg |
2-(2,4-dichlorophenyl)propanoic acid |
25173-21-1 | 95% | 100mg |
$395 | 2025-02-21 | |
| eNovation Chemicals LLC | D711548-1g |
2-(2,4-dichlorophenyl)propanoic acid |
25173-21-1 | 95% | 1g |
$585 | 2025-02-21 |
2-(2,4-Dichlorophenyl)propanoic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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